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Compound of Interest

Compound Name: Duralloy

Cat. No.: B046103

An In-depth Technical Guide to the Material Properties of Duralloy Coatings
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material properties of various
coatings marketed under the "Duralloy" trade name. It is important to note that "Duralloy”
refers to several distinct coating technologies with different compositions and performance
characteristics. This guide will delineate the properties of three primary types of Duralloy
coatings: a polyvinyl chloride (PVC) thermoplastic powder coating, a thin dense chrome (TDC)
coating, and a polyester-based powder coating. The information is compiled from technical
datasheets and industry standards to provide a comparative analysis for material selection and
application development.

Duralloy™ PVC Thermoplastic Powder Coating

This single-coat system is a polyvinyl chloride (PVC) based thermoplastic powder coating
formulated with a plasticizer to enhance flexibility and hardness. It is designed for applications
requiring excellent corrosion and chemical resistance, as well as durability.[1]

Quantitative Material Properties

The following table summarizes the key physical and mechanical properties of the Duralloy™
PVC thermoplastic powder coating.
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Property Test Method Value
Specific Gravity of Fused Film ASTM D792 1.22 +0.05
Bulk Density of Powder (At
ASTM D1895 39 Ib/ft3
Rest)
Bulk Density of Powder
o ASTM D1895 28 Ib/fts
(Fluidized)
Hardness ASTM D2240 Shore A100 £ 2
Tensile Strength ASTM D638 3230 + 100 psi
Elongation ASTM D638 180+ 10 %
Dielectric Strength ASTM D149-97a 950 v/mil
Maximum Useful Operating
_ - 185° F
Temp. (Continuous)
Maximum Useful Operating
_ - 325° F
Temp. (Intermittent)
Melting Range - 390-410° F
Volatility (% Loss - 5 mins @
- 0.80 %

425°F)

Salt Spray Resistance (on

scored panel)

< 1/8" undercutting after 2000
hours

Salt Spray Resistance

(unscored)

No effect after 4000 hours

Experimental Protocols

The material properties listed above are determined using standardized ASTM test methods,

ensuring reproducibility and comparability of the data.

o ASTM D792: Standard Test Methods for Density and Specific Gravity (Relative Density) of
Plastics by Displacement. This method determines the specific gravity of the fused coating

by measuring the displacement of a liquid (typically water) by a sample of the material.
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o ASTM D1895: Standard Test Methods for Apparent Density, Bulk Factor, and Pourability of
Plastic Materials. This standard is used to measure the bulk density of the powder coating in
both a settled (at rest) and a fluidized state.

e ASTM D2240: Standard Test Method for Rubber Property — Durometer Hardness. This test
measures the indentation hardness of the coating using a Shore A durometer.[2] The
indenter is pressed into the material under a specified force, and the depth of indentation is
measured.

o« ASTM D638: Standard Test Method for Tensile Properties of Plastics. This method evaluates
the tensile strength and elongation of the coating. A sample of the cured coating is pulled
apart at a constant rate until it breaks, and the force and elongation are measured.

o ASTM D149-97a: Standard Test Method for Dielectric Breakdown Voltage and Dielectric
Strength of Solid Electrical Insulating Materials at Commercial Power Frequencies. This test
determines the electrical insulating properties of the coating by measuring the voltage at
which it breaks down.

Duralloy® Thin Dense Chrome (TDC) Coating

Duralloy® TDC is an extremely hard, wear-resistant, and precise ultra-pure (99% min) metallic
chromium layer.[3] A key feature of this coating is its crack-free structure, which distinguishes it
from conventional hard chrome plating.[3] The low processing temperature (under 70°C)
prevents any structural or hardness changes in the base material.[4]

Quantitative Material Properties

The following table outlines the mechanical and physical properties of the Duralloy® thin
dense chrome coating.
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Property Test Method Value

800 - 1300 HV (approx. 65+
HRC)

Hardness

Layer Thickness - 1.5-20 pm

Contact Pressure (EHD
Up to 2800 MPa

conditions)

Fatigue Resistance - Up to 3.0 GPa
Process Temperature - <70°C
Application Temperature - <350 °C

Corrosion Resistance (2.5 um
DIN EN ISO 9227 96 hours
layer)

Experimental Protocols

While the specific test methods for all properties are not explicitly stated in the available
literature, the following are standard industry practices for determining these characteristics.

o Hardness Testing: Hardness is typically measured using microhardness testers according to
standards like ASTM E384 (Standard Test Method for Microindentation Hardness of
Materials). This involves applying a known load to a diamond indenter on the coating's
surface and measuring the size of the resulting indentation.

e Layer Thickness Measurement: Coating thickness can be determined by various methods,
including ASTM B568 (Standard Test Method for Measurement of Coating Thickness by X-
Ray Spectrometry) or by microscopic examination of a cross-section as per ASTM B487
(Standard Test Method for Measurement of Metal and Oxide Coating Thickness by
Microscopical Examination of a Cross Section).

» Corrosion Resistance: The corrosion resistance is evaluated based on DIN EN ISO 9227,
which is equivalent to ASTM B117 (Standard Practice for Operating Salt Spray (Fog)
Apparatus).[5][6] This test exposes the coated specimen to a salt fog environment to
accelerate corrosion and evaluate the coating's protective capabilities.[5]
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Duralloy® Polyester Powder Coating

This range of coatings, offered by Dulux, consists of TGIC-free polyester thermoset powders.[7]

They are designed for both decorative and durable applications on various substrates,

including aluminum and steel, and are formulated to meet the performance requirements of

AAMA2603-98.[7][8][9]

Performance Characteristics

The properties of the Duralloy® polyester powder coating are primarily described in qualitative

terms, indicating their resistance to various environmental factors.

Property Performance Test Standard (Typical)
Weather Resistance Excellent AAMA 2603
] Excellent (1000 hours on

Salt Spray Resistance ] ASTM B117

pretreated aluminum)
_ Excellent (up to 120°C

Heat Resistance . _
continuous service)
Excellent (1000 hours at

Humidity Resistance 38°C/100% humidity on ASTM D2247
pretreated aluminum)

Abrasion Resistance Very Good ASTM D4060

Acid Resistance Resistant to spills of dilute acid ASTM D1308

) ) Resistant to spills of dilute
Alkali Resistance ASTM D1308

alkali

Experimental Protocols

The performance of these coatings is evaluated against industry standards, particularly for

architectural applications.

o AAMA 2603: This specification from the American Architectural Manufacturers Association,

"Voluntary Specification, Performance Requirements and Test Procedures for Pigmented
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Organic Coatings on Aluminum Extrusions and Panels,"” outlines a battery of tests for color
retention, chalk resistance, gloss retention, humidity resistance, and salt spray resistance.

o ASTM B117: Standard Practice for Operating Salt Spray (Fog) Apparatus. As with the other
coatings, this is the standard method for evaluating corrosion resistance in a saline
environment.[5][6]

o ASTM D4060: Standard Test Method for Abrasion Resistance of Organic Coatings by the
Taber Abraser. This test measures the coating's resistance to abrasion by subjecting it to a
rotating wheel with abrasive particles.[10] The amount of coating worn away after a specific
number of cycles is determined.

o ASTM D2247: Standard Practice for Testing Water Resistance of Coatings in 100% Relative
Humidity. This practice is used to assess the humidity resistance of the coating.

e ASTM D1308: Standard Test Method for Effect of Household Chemicals on Clear and
Pigmented Organic Finishes. This method can be adapted to test the resistance of the
coating to spills of dilute acids and alkalis.

Visualizations
Logical Relationship of Duralloy Coating Types
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Duralloy™ PVC

Properties:
- Flexibility

- Chemical Resistance
- Shore A Hardness

PVC Thermoplastic Powder Coating

Duralloy® TDC

Properties:
- Extreme Hardness (HV)
- Wear Resistance
- Crack-Free

Thin Dense Chrome (TDC)

Duralloy® Polyester

Properties:
- Weather Resistance
- Color Retention
- AAMA 2603

Polyester Powder Coating

Click to download full resolution via product page

Caption: Comparison of the three main types of Duralloy coatings.

Experimental Workflow for Powder Coating Application
and Testing

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b046103?utm_src=pdf-body-img
https://www.benchchem.com/product/b046103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Substrate Selection
(e.g., Aluminum, Steel)

Surface Pre-treatment
(e.g., Phosphating, Blasting)

Appligation
y

Electrostatic Spray
or Fluidized Bed

l

Curing / Stoving
(Heat Application)

Testing

Mechanical Testing
(Hardness, Adhesion)

Environmental Testing
(Salt Spray, UV)

Click to download full resolution via product page

Caption: General workflow for applying and testing Duralloy powder coatings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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